N-quinolin-8-yl-N'-9H-xanthen-9-ylurea

• IUPAC Name: 1-quinolin-8-yl-3-(9H-xanthen-9-yl)urea
• InChI: InChI=1S/C23H17N3O2/c27-23(25-18-11-5-7-15-8-6-14-24-21(15)18)26-22-16-9-1-3-12-19(16)28-20-13-4-2-10-17(20)22/h1-14,22H,(H2,25,26,27)
• InChI Key: KEHUVNROJOYREG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C3O2)NC(=O)NC4=CC=CC5=C4N=CC=C5
• Molecular Formula: C23H17N3O2
• Molecular Weight: 367.4 g/mol

Description

N-quinolin-8-yl-N'-9H-xanthen-9-ylurea is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. This compound is synthesized using a specific method and has been found to have unique biochemical and physiological effects. In

Scientific Research Applications

N-quinolin-8-yl-N'-9H-xanthen-9-ylurea has been the subject of scientific research due to its potential applications in various fields. One of the most promising applications is in the field of cancer research. Studies have shown that this compound has anti-cancer properties and can inhibit the growth of cancer cells. It has also been found to have antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics.

Mechanism of Action

The mechanism of action of N-quinolin-8-yl-N'-9H-xanthen-9-ylurea is not fully understood. However, studies have shown that it may inhibit the activity of certain enzymes that are involved in cell growth and proliferation. This inhibition may lead to the suppression of cancer cell growth and the prevention of bacterial and fungal infections.
Biochemical and Physiological Effects:
This compound has been found to have unique biochemical and physiological effects. Studies have shown that it can induce apoptosis, or programmed cell death, in cancer cells. It has also been found to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-quinolin-8-yl-N'-9H-xanthen-9-ylurea in lab experiments is its specificity. It has been found to selectively target cancer cells and certain types of bacteria and fungi, making it a useful tool for studying these organisms. However, one of the limitations of using this compound is its potential toxicity. Careful attention must be paid to the dosage and concentration of the compound to ensure that it does not have harmful effects on cells or organisms.

Future Directions

There are several future directions for research on N-quinolin-8-yl-N'-9H-xanthen-9-ylurea. One area of interest is the development of new cancer treatments that use this compound as a therapeutic agent. Another area of interest is the development of new antibiotics that use this compound to target bacterial and fungal infections. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.